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Compound of Interest

Compound Name: Aniline water

Cat. No.: B12563989

An in-depth technical guide on the Gibbs free energy of the aniline-water system is presented
below, intended for researchers, scientists, and drug development professionals.

Introduction

The aniline-water system is a classic example of a binary liquid mixture exhibiting partial
miscibility and an upper critical solution temperature (UCST). Aniline (CeHsNH:2) is a simple
aromatic amine with limited solubility in water at room temperature due to the hydrophobic
nature of its benzene ring, although the amino group can form hydrogen bonds.[1]
Understanding the thermodynamic principles, particularly the Gibbs free energy of mixing, that
govern its phase behavior is crucial for various applications, including chemical synthesis,
extraction processes, and the formulation of pharmaceuticals.

This guide provides a detailed examination of the thermodynamic properties of the aniline-
water system, focusing on the interplay between enthalpy and entropy of mixing that dictates
its phase diagram.

Thermodynamic Principles of Mixing

The spontaneity of mixing for two liquids is determined by the change in Gibbs free energy of
mixing (AG_mix). The fundamental relationship is given by the Gibbs-Helmholtz equation:

AG_mix = AH_mix - TAS_mix

where;:

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b12563989?utm_src=pdf-interest
https://www.solubilityofthings.com/aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12563989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o AG_mix is the Gibbs free energy of mixing. A negative value indicates spontaneous mixing
(a single homogeneous phase), while a positive value indicates non-spontaneity (phase
separation).

o AH_mix is the enthalpy of mixing. It represents the heat absorbed or released during the
mixing process.

e Tis the absolute temperature in Kelvin.

e AS_mix is the entropy of mixing. It represents the change in randomness or disorder of the
system upon mixing.

For ideal solutions, the enthalpy of mixing is zero (AH_mix = 0), and mixing is driven entirely by
the positive entropy of mixing (AS_mix > 0), resulting in a spontaneous process (AG_mix < 0)
at all temperatures and compositions.[2][3]

However, the aniline-water system deviates significantly from ideality. The mixing process
involves breaking the strong hydrogen bonds between water molecules and the dipole-dipole
interactions between aniline molecules to form weaker hydrogen bonds between aniline and
water. This results in a positive enthalpy of mixing (AH_mix > 0), meaning the process is
endothermic.[4][5]

At low temperatures, the large positive AH_mix term dominates, leading to a positive AG_mix
and thus, phase separation. As the temperature increases, the TAS_mix term becomes more
significant. Eventually, it overcomes the positive enthalpy term, making AG_mix negative and
resulting in complete miscibility.[5] This transition point is known as the critical solution
temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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